UD-CG-212BS
UD-CG-212BS
Brand Name:
Vulcanchem
CAS No.:
108381-22-2
VCID:
VC0026070
InChI:
InChI=1S/C18H16N4O2/c1-10-8-16(24)21-22-17(10)12-4-7-14-15(9-12)20-18(19-14)11-2-5-13(23)6-3-11/h2-7,9-10,19-20H,8H2,1H3,(H,21,24)
SMILES:
CC1CC(=O)NN=C1C2=CC3=C(C=C2)NC(=C4C=CC(=O)C=C4)N3
Molecular Formula:
C18H16N4O2
Molecular Weight:
320.3 g/mol
UD-CG-212BS
CAS No.: 108381-22-2
Main Products
VCID: VC0026070
Molecular Formula: C18H16N4O2
Molecular Weight: 320.3 g/mol
| CAS No. | 108381-22-2 |
|---|---|
| Product Name | UD-CG-212BS |
| Molecular Formula | C18H16N4O2 |
| Molecular Weight | 320.3 g/mol |
| IUPAC Name | 4-methyl-3-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,3-dihydrobenzimidazol-5-yl]-4,5-dihydro-1H-pyridazin-6-one |
| Standard InChI | InChI=1S/C18H16N4O2/c1-10-8-16(24)21-22-17(10)12-4-7-14-15(9-12)20-18(19-14)11-2-5-13(23)6-3-11/h2-7,9-10,19-20H,8H2,1H3,(H,21,24) |
| Standard InChIKey | CJWGNMVTRLIDNX-UHFFFAOYSA-N |
| Isomeric SMILES | CC1CC(=O)NN=C1C2=CC3=C(C=C2)NC(=C4C=CC(=O)C=C4)N3 |
| SMILES | CC1CC(=O)NN=C1C2=CC3=C(C=C2)NC(=C4C=CC(=O)C=C4)N3 |
| Canonical SMILES | CC1CC(=O)NN=C1C2=CC3=C(C=C2)NC(=C4C=CC(=O)C=C4)N3 |
| PubChem Compound | 5486731 |
| Last Modified | Nov 16 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume